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Compound of Interest

Compound Name: Dopamine-13C hydrochloride

Cat. No.: B15622592 Get Quote

This guide provides an in-depth overview of Dopamine-13C hydrochloride, a critical tool for

researchers, scientists, and professionals in drug development. It covers its fundamental

properties, applications in experimental settings, and its role in elucidating complex biological

pathways.

Core Properties of Dopamine-13C Hydrochloride
Dopamine-13C hydrochloride is a stable isotope-labeled form of dopamine hydrochloride.

The incorporation of a carbon-13 (¹³C) isotope provides a distinct mass signature, making it an

invaluable tracer in metabolic studies and for quantitative analysis.
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Property Value Reference

CAS Number 335081-04-4 [1][2][3][4]

Molecular Formula C₇¹³CH₁₂ClNO₂ [2]

Molecular Weight 190.63 g/mol [2]

Appearance White to off-white solid [1][3]

Unlabeled CAS 62-31-7 [1][3]

Storage
4°C, sealed storage, away

from moisture
[2]

In Solvent Storage
-80°C (6 months); -20°C (1

month)
[2]

Applications in Research
Dopamine-13C hydrochloride is primarily utilized as an internal standard and tracer in a

variety of research applications. Its use allows for precise quantification in complex biological

matrices.

Use as an Internal Standard
In quantitative mass spectrometry-based assays, such as liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), Dopamine-13C
hydrochloride serves as an ideal internal standard.[1] Since its chemical and physical

properties are nearly identical to the endogenous (unlabeled) dopamine, it co-elutes and

ionizes similarly, allowing for accurate correction of matrix effects and variations in sample

processing.

Metabolic Labeling and Flux Analysis
As a tracer, this compound can be introduced into cellular or animal models to track the

metabolic fate of dopamine.[1] By monitoring the incorporation of the ¹³C label into downstream

metabolites, researchers can elucidate metabolic pathways and measure their flux under

different physiological or pathological conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/dopamine-13c-hydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-B0451AS5/Dopamine-13C-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html?locale=ko-KR
https://www.yeasen.com/h5/products/detail/1957810302618251265
https://file.medchemexpress.eu/batch_PDF/HY-B0451AS5/Dopamine-13C-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-B0451AS5/Dopamine-13C-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html?locale=ko-KR
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html?locale=ko-KR
https://file.medchemexpress.eu/batch_PDF/HY-B0451AS5/Dopamine-13C-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-B0451AS5/Dopamine-13C-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15622592?utm_src=pdf-body
https://www.benchchem.com/product/b15622592?utm_src=pdf-body
https://www.benchchem.com/product/b15622592?utm_src=pdf-body
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html
https://www.medchemexpress.com/dopamine-13c-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Quantification of Dopamine
using LC-MS
The following diagram illustrates a typical experimental workflow for the quantification of

dopamine in a biological sample using Dopamine-13C hydrochloride as an internal standard.
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LC-MS/MS workflow for dopamine quantification.

Dopamine Signaling Pathway Overview
Dopamine exerts its effects by binding to and activating specific G protein-coupled receptors

(GPCRs) on the cell surface. The diagram below provides a simplified overview of the

canonical dopamine signaling cascade initiated upon receptor binding. The use of labeled

dopamine can help in studying receptor binding kinetics and downstream signaling events.
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Simplified dopamine signaling pathway.
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Experimental Protocols
Detailed experimental protocols utilizing Dopamine-13C hydrochloride are highly specific to

the research question and the analytical instrumentation available. The following provides a

generalized protocol for the extraction and analysis of dopamine from brain tissue using LC-

MS/MS.

Objective: To quantify the concentration of dopamine in a mouse striatal tissue sample.

Materials:

Mouse striatal tissue

Dopamine-13C hydrochloride (Internal Standard, IS)

Perchloric acid (PCA) solution (0.1 M) containing 0.1% EDTA and 0.1% sodium bisulfite

Acetonitrile (ACN)

Methanol (MeOH)

Formic acid (FA)

LC-MS/MS system

Protocol:

Tissue Homogenization:

Weigh the frozen striatal tissue sample.

Add 10 volumes of ice-cold 0.1 M PCA solution.

Homogenize the tissue on ice using a sonicator until the sample is completely dispersed.

Internal Standard Spiking:

Add a known concentration of Dopamine-13C hydrochloride solution to the homogenate.

The amount should be chosen to be within the linear range of the standard curve.
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Protein Precipitation:

Vortex the sample vigorously for 30 seconds.

Centrifuge the homogenate at 15,000 x g for 15 minutes at 4°C.

Supernatant Collection:

Carefully collect the supernatant, which contains the dopamine and the internal standard.

LC-MS/MS Analysis:

Inject a defined volume of the supernatant onto the LC-MS/MS system.

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 reverse-phase column.

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: A suitable gradient from low to high organic phase to achieve separation of

dopamine from other compounds.

Flow Rate: A typical flow rate for the chosen column.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM):

Monitor the specific precursor-to-product ion transition for unlabeled dopamine.

Monitor the specific precursor-to-product ion transition for Dopamine-13C.

Data Analysis:
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Generate a standard curve using known concentrations of unlabeled dopamine spiked

with the same concentration of the internal standard.

Calculate the peak area ratio of the endogenous dopamine to the Dopamine-13C internal

standard in the samples.

Determine the concentration of dopamine in the samples by interpolating the peak area

ratios against the standard curve.

This technical guide provides a foundational understanding of Dopamine-13C hydrochloride.

For specific applications, further optimization of protocols is necessary to meet the unique

requirements of the experimental design and analytical instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

